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Compound of Interest

Compound Name:

3-((2-

Fluorophenoxy)methyl)azetidine

hydrochloride

CAS No.: 1864073-80-2

Cat. No.: B1446779

Get Quote

Introduction & Retrosynthetic Strategy
The target molecule, 3-((2-Fluorophenoxy)methyl)azetidine hydrochloride, combines a

strained azetidine amine with a fluorinated aryl ether.[1] The synthesis is best approached via a

convergent route utilizing the Mitsunobu reaction.[1] This method allows for the direct coupling

of the commercially available tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate with 2-

fluorophenol under mild conditions, preserving the integrity of the strained azetidine ring.[1]

Retrosynthetic Analysis
The logical disconnection occurs at the ether oxygen, tracing back to an activated alcohol and

a nucleophilic phenol.[1]
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Target:
3-((2-Fluorophenoxy)methyl)azetidine HCl

Intermediate:
N-Boc-3-((2-Fluorophenoxy)methyl)azetidine

Deprotection (HCl/Dioxane)

Starting Material A:
tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylate

Mitsunobu Coupling
(DIAD, PPh3)

Starting Material B:
2-Fluorophenol

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the convergent assembly via Mitsunobu

etherification followed by acidic deprotection.

Experimental Protocol
Stage 1: Mitsunobu Coupling
Objective: Synthesis of tert-butyl 3-((2-fluorophenoxy)methyl)azetidine-1-carboxylate.

Rationale: The Mitsunobu reaction is selected over nucleophilic substitution (e.g., mesylate

displacement) to minimize step count and avoid the thermal stress associated with SN2

reactions on hindered secondary electrophiles, which can lead to ring-opening or elimination

byproducts.[1]
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Reagent MW ( g/mol )
Equiv.[1][2][3][4][5]
[6][7]

Role

tert-Butyl 3-

(hydroxymethyl)azetidi

ne-1-carboxylate

187.24 1.0 Substrate

2-Fluorophenol 112.10 1.1 Nucleophile

Triphenylphosphine

(PPh₃)
262.29 1.2 Reductant

Diisopropyl

azodicarboxylate

(DIAD)

202.21 1.2 Oxidant

Tetrahydrofuran

(THF), Anhydrous
- 10 vol Solvent

Step-by-Step Procedure
Preparation: Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen.

Dissolution: Charge the RBF with tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate (1.0

equiv), 2-fluorophenol (1.1 equiv), and Triphenylphosphine (1.2 equiv). Dissolve in

anhydrous THF (10 mL per gram of substrate).

Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Stir for 10 minutes to

ensure thermal equilibrium.

Addition: Add DIAD (1.2 equiv) dropwise over 20 minutes via a pressure-equalizing addition

funnel or syringe pump. Critical: Maintain internal temperature < 5 °C to prevent hydrazine

byproduct formation.[1]

Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 12–16

hours.

Monitoring: Monitor reaction progress via TLC (30% EtOAc in Hexanes) or LC-MS. The

alcohol starting material should be fully consumed.[1]
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Workup:

Concentrate the reaction mixture under reduced pressure to remove THF.

Triturate the resulting residue with cold diethyl ether/hexanes (1:1) to precipitate

Triphenylphosphine oxide (TPPO).[1][2] Filter off the white solid.[1]

Concentrate the filtrate.[1][2][5]

Purification: Purify the crude oil via flash column chromatography (Silica gel, Gradient: 0% →

20% EtOAc in Hexanes).

Note: The product typically elutes before the remaining TPPO and reduced hydrazine

species.[1]

Stage 2: Deprotection & Salt Formation
Objective: Synthesis of 3-((2-Fluorophenoxy)methyl)azetidine hydrochloride.[1]

Rationale: Acidic cleavage of the Boc group using HCl in dioxane is preferred over TFA.[1] It

directly yields the desired hydrochloride salt, avoiding an extra ion-exchange step required if

TFA were used (which yields a trifluoroacetate salt).[1]

Materials & Reagents
Reagent

Conc.[1][2][3][4][6]
[7][8][9][10]

Equiv.[1][3][5] Role

N-Boc Intermediate

(from Stage 1)
- 1.0 Substrate

HCl in 1,4-Dioxane 4.0 M 10.0 Acid/Deprotection

Diethyl Ether (Et₂O) Anhydrous - Precipitation Solvent

Step-by-Step Procedure
Dissolution: Dissolve the purified N-Boc intermediate (1.0 equiv) in a minimal amount of 1,4-

dioxane or DCM (2 mL/g) in a round-bottom flask.
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Acidification: Cool to 0 °C. Add 4.0 M HCl in 1,4-dioxane (10 equiv) dropwise.

Deprotection: Stir at room temperature for 2–4 hours.

Observation: A white precipitate (the HCl salt) often begins to form within 30 minutes.[1]

Isolation:

Dilute the reaction mixture with excess anhydrous diethyl ether (10 volumes) to complete

precipitation.

Filter the white solid under a nitrogen blanket (the salt can be hygroscopic).[1]

Wash the filter cake 3x with diethyl ether to remove residual acid and dioxane.[1]

Drying: Dry the solid in a vacuum oven at 40 °C for 12 hours to afford the final product.

Analytical Validation & QC
The following data confirms the structural identity of the synthesized material.

Analytical Method Expected Result / Specification

Appearance White to off-white crystalline solid.[1]

LC-MS (ESI+) [M+H]⁺ = 182.1 (Free base mass).[1]

¹H NMR (DMSO-d₆)

δ 9.20 (br s, 2H, NH₂⁺): Ammonium protons.δ

7.25–6.90 (m, 4H): Aromatic protons (2-

fluorophenyl pattern).δ 4.35 (d, 2H): O-CH₂-CH

bridge.δ 4.05 (m, 2H) & 3.85 (m, 2H): Azetidine

ring protons.δ 3.25 (m, 1H): Methine CH at C3

position.

¹⁹F NMR
Single peak around -135 ppm (approx, relative

to CFCl₃).[1]
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The following diagram illustrates the critical path logic, including decision points for purification.

Stage 1: Coupling
Stage 2: Deprotection

Mix SM + PPh3
+ 2-Fluorophenol

Add DIAD
(0°C -> RT)

Triturate (Remove TPPO)
& Flash Column Add 4M HCl/DioxanePurified Intermediate Precipitate with Et2O Filter & Dry

Target HCl Salt

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of 3-((2-Fluorophenoxy)methyl)azetidine HCl.

Troubleshooting & Safety
Troubleshooting

Incomplete Conversion (Stage 1): If the alcohol remains after 16h, add an additional 0.5

equiv of PPh₃ and DIAD. Ensure reagents are anhydrous; water kills the phosphonium

intermediate.[1]

TPPO Contamination: Triphenylphosphine oxide is difficult to remove.[1] If column

chromatography is insufficient, dissolve the crude product in minimal toluene and cool to

-20°C to crystallize out the bulk of TPPO before chromatography.[1]

Hygroscopicity (Stage 2): Azetidine salts can be hygroscopic.[1] Handle the final filtration

rapidly under nitrogen or argon.[1] Store in a desiccator.

Safety Hazards[1][2]
DIAD/DEAD: Potentially explosive if heated under confinement.[1] Never distill reaction

mixtures containing azo compounds to dryness at high temperatures.[1]

2-Fluorophenol: Toxic by inhalation and skin contact.[1] Corrosive.
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Azetidines: While the target is stable, azetidine intermediates can be skin sensitizers.[1] Use

double gloves and work in a fume hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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